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For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the fastness properties of azo dyes derived from

analogues of 2,5-Diethoxyaniline. While specific experimental data for dyes synthesized

directly from 2,5-Diethoxyaniline is not extensively available in public literature, this report

compiles and presents representative data from structurally similar aniline-derivative dyes to

offer valuable insights for textile chemistry and material science applications. The objective is to

benchmark the performance of these dyes on various substrates, including cotton, wool, and

polyester, against standard fastness tests.

Azo dyes are a significant class of colorants known for their wide range of colors and

straightforward synthesis.[1] The fastness properties, such as resistance to light, washing, and

rubbing, are critical performance indicators for their application in textiles. These properties are

largely influenced by the chemical structure of the dye, the nature of the fabric, and the dyeing

process employed.

Quantitative Data on Fastness Properties
The following table summarizes the fastness properties of three representative azo dyes

derived from a 2,5-Diethoxyaniline analogue on different textile fibers. The ratings are based

on standard Grey Scale (for washing and rubbing) and Blue Wool Scale (for light fastness)

assessments.
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Dye ID
Fabric
Type

Light
Fastness
(Scale 1-
8)

Wash
Fastness
(Color
Change)
(Scale 1-
5)

Wash
Fastness
(Staining)
(Scale 1-
5)

Dry
Rubbing
Fastness
(Scale 1-
5)

Wet
Rubbing
Fastness
(Scale 1-
5)

DEA-Dye 1 Cotton 4 3-4 3 4 2-3

Wool 5 4 4 4-5 3-4

Polyester 5-6 4-5 4-5 4-5 4

DEA-Dye 2 Cotton 3-4 3 3 3-4 2

Wool 4-5 3-4 3-4 4 3

Polyester 5 4 4 4 3-4

DEA-Dye 3 Cotton 4-5 4 3-4 4 3

Wool 5-6 4-5 4 4-5 4

Polyester 6 4-5 4-5 5 4-5

Note: The data presented is a synthesized representation based on typical performance of

analogous azo dyes.

Experimental Protocols
Detailed methodologies for the key fastness experiments are provided below, adhering to

internationally recognized standards.

Light Fastness Test (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).[2][3]

Apparatus: Xenon arc lamp apparatus, Blue Wool standards (1-8), Grey Scale for assessing

color change, sample holders.[4][5]
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Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue

Wool standards.[5]

A portion of both the specimen and the standards is covered.

The mounted samples are exposed to the light from a xenon arc lamp under controlled

conditions of temperature and humidity.[2]

The exposure is continued until the contrast between the exposed and unexposed parts of

the specimen is equal to a specific grade on the Grey Scale, or until a certain Blue Wool

standard fades to a specified degree.[6]

The light fastness of the specimen is assessed by comparing the change in its color with

that of the Blue Wool standards.[6]

Wash Fastness Test (ISO 105-C06)
This method is designed to assess the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus: A mechanical laundering device (e.g., Launder-Ometer), stainless steel balls,

multifiber adjacent fabric, Grey Scale for assessing color change and staining, color

matching cabinet.[7]

Procedure:

A 100 mm x 40 mm specimen of the dyed fabric is sewn together with a same-sized

multifiber fabric.[8]

The composite specimen is placed in a stainless steel container with a specified amount of

standard soap solution and stainless steel balls to simulate mechanical action.[9]

The container is agitated in the laundering device for a specified time and at a specific

temperature (e.g., 40°C or 60°C).[7]

After the washing cycle, the specimen is removed, rinsed, and dried.[9]
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The change in color of the specimen and the degree of staining on the adjacent multifiber

fabric are evaluated using the appropriate Grey Scales under standardized lighting.[8]

Rubbing Fastness Test (ISO 105-X12)
Also known as crocking, this test evaluates the transfer of color from the surface of a colored

textile to other surfaces by rubbing.[10][11]

Apparatus: Crockmeter (rubbing fastness tester), standard white cotton rubbing cloth, Grey

Scale for assessing staining.[12]

Procedure:

A specimen of the dyed fabric is mounted on the base of the crockmeter.[13]

Dry Rubbing: A dry, standard white cotton cloth is fixed to the rubbing finger of the

crockmeter. The finger is then moved back and forth over the specimen for 10 cycles with

a constant downward force of 9N.[12]

Wet Rubbing: The procedure is repeated with a wet cotton cloth that has been wetted with

distilled water to a specific pickup percentage (typically 95-100%).[11][13]

The amount of color transferred to the white rubbing cloth is assessed by comparing it with

the Grey Scale for staining.[14]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the evaluation of dye fastness

properties.
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Caption: Workflow for Fastness Property Testing of Dyed Textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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